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Compound of Interest

Compound Name: 2-(4-Ethylphenyl)propan-2-amine

Cat. No.: B2903524

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2-(4-Ethylphenyl)propan-2-
amine, a substituted aromatic amine of interest in various fields of chemical and
pharmaceutical research. Due to the limited availability of public data on this specific molecule,
this guide also includes comparative data on the closely related analog, 2-(4-
methylphenyl)propan-2-amine, to provide contextual understanding of its potential properties
and characteristics.

Chemical Identity

IUPAC Name: 2-(4-Ethylphenyl)propan-2-amine
Synonyms:

o Benzenemethanamine, 4-ethyl-a,a-dimethyl-
CAS Number: 17797-07-8

Molecular Formula: C11H17N

Physicochemical Properties
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Quantitative data for 2-(4-Ethylphenyl)propan-2-amine is not readily available in public
databases. However, for comparative purposes, the physicochemical properties of its methyl
analog, 2-(4-methylphenyl)propan-2-amine (CAS 6526-79-0), are presented below. These
values can offer an approximation of the expected properties for the ethyl-substituted

compound.

Value (for 2-(4-
Property methylphenyl)propan-2- Data Source

amine)
Molecular Weight 149.23 g/mol PubChem
XLogP3-AA (LogP) 2.3 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

1 PubChem
Count
Rotatable Bond Count 2 PubChem
Exact Mass 149.120449483 g/mol PubChem
Monoisotopic Mass 149.120449483 g/mol PubChem
Topological Polar Surface Area 26 A2 PubChem
Heavy Atom Count 11 PubChem
Complexity 121 PubChem

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of 2-(4-
Ethylphenyl)propan-2-amine are not extensively documented in publicly accessible literature.
However, a general synthetic approach for related a,a-disubstituted benzylamines can be
conceptualized.

General Synthesis Workflow

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b2903524?utm_src=pdf-body
https://www.benchchem.com/product/b2903524?utm_src=pdf-body
https://www.benchchem.com/product/b2903524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2903524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of a,a-disubstituted benzylamines, such as 2-(4-Ethylphenyl)propan-2-amine,
can be approached through various established organic chemistry methodologies. A common
strategy involves the amination of a suitable tertiary alcohol or the reductive amination of a
corresponding ketone. The following diagram illustrates a logical workflow for a potential
synthesis route.

General Synthesis Workflow for 2-(4-Ethylphenyl)propan-2-amine

Route A: From Tertiary Alcohol Route B: From Ketone
2-(4-Ethylphenyl)propan-2-ol 1-(4-Ethylphenyl)ethan-1-one
Y l
Activation of Hydroxyl Group Grignard Reaction
(e.g., with HBr, SOCI2) (with CHsMgBr)
Y A 4
2-(2-Bromo-4-ethylphenyl)propane 2-(4-Ethylphenyl)propan-2-ol

lternative to Route A

Nucleophilic Substitution Reductive Amination
with Ammonia or Amine Equivalent (with NHs and a reducing agent)

2-(4-Ethylphenyl)propan-2-amine
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name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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